Cas no 2172087-24-8 (1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172087-24-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6389092
• PubChem ID: 165777411
• Update Time: 2025-05-21

1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172087-24-8
• EN300-1594770

• Inchi： 1S/C11H19N3O2/c1-8(2)4-5-11-10(7-15)12-13-14(11)6-9(3)16/h7-9,16H,4-6H2,1-3H3
• InChI Key： HCJPMNSKRDLIBC-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(C=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172087-24-8)

The compound 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172087-24-8) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, characterized by a triazole core and an aldehyde functional group, make it a versatile intermediate for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

The molecular structure of this compound consists of a triazole ring substituted with a 2-hydroxypropyl side chain and a 3-methylbutyl group at the 5-position. The presence of an aldehyde group at the 4-position of the triazole ring introduces reactivity that is highly valuable for further functionalization. This architecture allows for diverse chemical transformations, including condensation reactions with amines to form Schiff bases, or participation in cycloaddition reactions such as the Huisson reaction, which is pivotal in constructing complex heterocyclic frameworks.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. The triazole moiety is well-known for its stability and its ability to act as a scaffold in drug design. For instance, many antifungal and antiviral agents incorporate triazole rings into their structures to enhance binding affinity and metabolic stability. The compound under discussion may serve as a precursor for synthesizing novel triazole-based therapeutics that could address unmet medical needs.

The aldehyde functionality in this molecule is particularly noteworthy as it provides a site for selective chemical modification. Aldehydes are highly reactive and can undergo various transformations such as oxidation to carboxylic acids, reduction to alcohols, or condensation with hydrazines to form hydrazones. These reactions are fundamental in organic synthesis and have been leveraged in the development of pharmacophores that exhibit antimicrobial, anti-inflammatory, or anticancer properties.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the construction of intricate molecular architectures. These methods not only improve yield but also enhance selectivity, reducing unwanted byproducts. Such improvements are crucial for industrial-scale production and for facilitating further derivatization studies.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. For example, triazole derivatives have been explored as intermediates in the synthesis of plant growth regulators or as components in specialty polymers that exhibit enhanced thermal stability or biodegradability. The hydroxypropyl group adds another layer of functionality, enabling interactions with biological targets through hydrogen bonding or hydrophobic effects.

In academic research circles, this type of molecule has garnered attention for its role in exploring structure-activity relationships (SAR). By systematically modifying substituents on the triazole ring or introducing different side chains like the 3-methylbutyl group, researchers can fine-tune the pharmacological profile of derived compounds. Such explorations are essential for understanding how molecular structure influences biological activity and for identifying lead compounds that can be optimized further through medicinal chemistry approaches.

The synthesis of 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde involves multiple steps that require careful optimization to ensure high purity and yield. Key synthetic routes typically begin with the formation of the triazole ring via cycloaddition between an azide and an alkene derivative. Subsequent functionalization at the 4-position introduces the aldehyde group through oxidation or direct functionalization methods. The introduction of the 2-hydroxypropyl and 3-methylbutyl groups follows established protocols involving Grignard reactions or nucleophilic substitution strategies.

The chemical behavior of this compound is also influenced by its solubility characteristics. The presence of polar functional groups like the hydroxyl group enhances water solubility compared to hydrophobic analogs without these groups. This property is advantageous for biological studies where aqueous environments are common. Additionally, solubility can be modulated by further derivatization to improve bioavailability or pharmacokinetic profiles.

As research progresses, computational methods play an increasingly important role in predicting the properties and reactivities of molecules like this one. Molecular modeling software can simulate interactions between 1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde and potential biological targets, providing insights into binding modes and affinity without experimental screening. These tools accelerate drug discovery pipelines by allowing virtual screening of large libraries of compounds before selecting candidates for synthesis and testing.

The environmental impact of synthesizing such molecules is also a consideration in modern chemical research. Green chemistry principles advocate for sustainable practices that minimize waste and hazardous reagents while maximizing efficiency. Alternative synthetic routes that employ renewable feedstocks or catalytic methods without generating toxic byproducts align with these goals and contribute to responsible chemical manufacturing.

In conclusion,1-(2-hydroxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172087-24-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable building block for drug discovery efforts aimed at developing new therapeutic agents with improved efficacy and reduced side effects.